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Compound of Interest

Compound Name: Roquefortine E

Cat. No.: B1233467 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known secondary metabolites

produced by the fungus Gymnoascus reessii, a member of the Onygenales order. This

document synthesizes available data on the chemical diversity of its metabolic profile, outlines

generalized experimental protocols for the extraction and analysis of these compounds, and

presents logical workflows relevant to their study. While Gymnoascus reessii and related

species in the Onygenales order are recognized for their potential to produce a rich array of

bioactive compounds, it is important to note that detailed quantitative data and specific

elucidated signaling pathways for G. reessii are not extensively documented in currently

available scientific literature.[1][2][3][4][5]

Known Secondary Metabolites of Gymnoascus
reessii
Gymnoascus reessii has been shown to produce a variety of secondary metabolites, many of

which exhibit interesting biological activities. These compounds belong to diverse chemical

classes, including butenolides, polyenylpyrroles, polyenylfurans, and indoloditerpenoids. A

summary of the identified metabolites is provided below. It is critical to note that quantitative

yield data for these compounds are largely unavailable in the reviewed literature; therefore, the

table focuses on the identified compounds and their general class.
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Compound Class
Specific Metabolites
Identified

Source/Reference

Aromatic Butenolides

Gymnoascolide A,

Gymnoascolide B,

Gymnoascolide C

[6][7]

Polyenylpyrroles
Rumbrin, Auxarconjugatin A,

12E-Isorumbrin
Clark et al.

Polyenylfurans
Gymnoconjugatin A,

Gymnoconjugatin B
Clark et al.

Indoloditerpenoids Gymnoascole acetate [7]

Other

Roquefortine E, (3E, 5E)-2, 5-

dihydroxy-2,7-dihydrooxepine-

3-carboxylic anhydride

[7]

Note: The effect of halide salts on the production of polyenylpyrroles has been observed,

suggesting that culture conditions can be manipulated to alter the metabolic profile. Specifically,

the addition of NaCl enhances the production of chloropolyenylpyrroles, while NaBr favors the

formation of bromo- and dechloro-analogues.[8][9]

Experimental Protocols
Detailed, step-by-step experimental protocols for the extraction and purification of every

specific secondary metabolite from Gymnoascus reessii are not consistently available in the

literature. Therefore, this section provides a generalized workflow based on common practices

for fungal secondary metabolite research.

Fungal Cultivation and Fermentation
A generalized workflow for the cultivation of Gymnoascus reessii for secondary metabolite

production is outlined below. The specific media composition and culture conditions can

significantly influence the metabolic profile.
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Diagram 1: Generalized Fungal Cultivation Workflow
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Diagram 2: Generalized Metabolite Extraction and Purification
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Diagram 3: Hypothetical Regulatory Pathway for Secondary Metabolism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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